![molecular formula C8H5F2NO B1314864 4,5-Difluoro-2-methoxybenzonitrile CAS No. 425702-28-9](/img/structure/B1314864.png)
4,5-Difluoro-2-methoxybenzonitrile
Overview
Description
4,5-Difluoro-2-methoxybenzonitrile is a chemical compound with the molecular formula C8H5F2NO. It has a molecular weight of 169.13 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5F2NO/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-3H,1H3 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a boiling point of 97-100°C and a melting point of 98-100°C . It’s stored at ambient temperature . The compound is solid in physical form .Scientific Research Applications
Organic Synthesis and Chemical Reactivity
4,5-Difluoro-2-methoxybenzonitrile has been utilized in organic synthesis, demonstrating its versatility as a precursor for various chemical transformations. For instance, it serves as a starting material in the synthesis of substituted 2-amino-4-quinazolinones, where its fluorine atoms are substituted with heterocycles, leading to a series of compounds with potential pharmaceutical applications (Fray et al., 2006). Additionally, the compound's reactivity with methoxide ion highlights its electrophilic nature, offering insights into its utility in nucleophilic aromatic substitution reactions (Cottyn et al., 2009).
Spectroscopic and Photophysical Studies
Spectroscopic studies on derivatives of this compound, such as 2-methoxybenzonitrile, provide valuable information on their electronic structures and photophysical properties. These studies are crucial for applications in dye-sensitized solar cells and understanding molecular interactions with light (Prakasam et al., 2013). The investigation into the photophysical behavior of related compounds, like DFHBI derivatives, illuminates their binding interactions with RNA aptamers, showcasing their potential in bioimaging applications (Santra et al., 2019).
Polymer Science and Materials Engineering
In polymer science, this compound-related compounds contribute to the development of novel polymeric materials. For example, multicyclic poly(benzonitrile ether)s synthesized from derivatives of this compound exhibit unique structural properties and thermal stability, indicating their potential for advanced materials applications (Kricheldorf et al., 2005). Such research highlights the compound's role in creating materials with specific mechanical and thermal properties.
Electrochemical Applications
Electrochemical studies involving benzonitrile derivatives, including those related to this compound, explore their potential as corrosion inhibitors for metals, demonstrating their importance in protecting materials from degradation. These studies provide insights into the mechanisms of corrosion inhibition and the development of more effective protective coatings (Verma et al., 2015).
Safety and Hazards
The compound is classified as dangerous, with hazard statements including H301 (Toxic if swallowed), H312+H332 (Harmful in contact with skin or if inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
It is known to be a valuable intermediate for the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds .
Mode of Action
As an intermediate, it likely interacts with its targets through chemical reactions, leading to the formation of new compounds. The unique fluorine and methoxy substituents may confer interesting properties such as enhanced reactivity or selectivity .
Result of Action
As a chemical intermediate, its primary role is likely to contribute to the synthesis of more complex molecules in pharmaceutical and agrochemical applications .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4,5-Difluoro-2-methoxybenzonitrile . Factors such as temperature, pH, and presence of other chemicals can affect its reactivity and stability. For instance, it is recommended to be stored in a dry environment at 2-8°C .
Properties
IUPAC Name |
4,5-difluoro-2-methoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2NO/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HACKETIBYOIPCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C#N)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30476375 | |
Record name | 4,5-Difluoro-2-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30476375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
425702-28-9 | |
Record name | 4,5-Difluoro-2-methoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=425702-28-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,5-Difluoro-2-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30476375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,5-Difluoro-2-methoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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